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Compound of Interest

Compound Name: Humalog

Cat. No.: B13829966

For laboratory professionals, including researchers, scientists, and drug development experts,
adherence to strict safety protocols is paramount when handling pharmaceutical compounds
like Humalog (insulin lispro). This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Humalog, particularly in non-routine situations or where the potential for
splashing or aerosolization exists, a comprehensive approach to personal protection and
engineering controls is crucial. The following table summarizes the recommended PPE and

engineering controls.
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Control Type

Recommendation

Purpose

Engineering Controls

Use in a fume hood, ventilated
enclosure, local exhaust
ventilation, or down-draft
booth.[1]

To minimize inhalation
exposure. Open handling is

not recommended.[1]

Eye/Face Protection

Safety glasses with side
shields are recommended.[1]
In situations with splash
potential, wear chemical safety

goggles or a face shield.[1]

To protect eyes from accidental

splashes or aerosols.

Hand Protection

Chemical-resistant gloves

should be worn.[1]

To prevent skin contact with

the substance.

Body Protection

An impermeable body covering
should be used to minimize

skin contact.[1]

To protect against
contamination of personal

clothing and skin.

Respiratory Protection

If the occupational exposure
level (OEL) is expected to be
exceeded, a NIOSH-approved

respirator should be worn.[1]

To prevent respiratory tract
irritation or other systemic

effects from inhalation.

Safe Handling and First Aid Procedures

Proper handling techniques are critical to minimize the risk of exposure. In the event of an

accidental exposure, immediate and appropriate first aid is necessary.

Handling:

» Avoid all contact with eyes, skin, and clothing.[1]

e Wash hands thoroughly with soap and water after handling.[1]

e Do not eat, drink, or smoke in areas where Humalog is handled.

First Aid:
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o Eye Contact: Immediately flush the eyes with plenty of water.[1] Seek medical attention.[1]

o Skin Contact: Wash the affected area with soap and water.[1] If irritation develops and
persists, seek medical attention.[1] Contaminated clothing should be removed and washed
before reuse.[1]

 Inhalation: Move the individual to fresh air.[1] If breathing has stopped, provide artificial
respiration.[1] Seek immediate medical attention.[1]

Ingestion: Consult a physician.[1]

Spill Response Workflow

A clear and efficient spill response plan is essential to manage accidental releases of Humalog
in a laboratory setting. The following diagram outlines the procedural workflow for handling a
spill.
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Humalog Spill Response Workflow

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Contain the Spill
(Use absorbent material)

l

Clean the Area
(Use absorbent pads)

l

Decontaminate the Surface
(Follow lab protocol)

l

Dispose of Waste
(As hazardous waste)

Report the Incident
(To Lab Supervisor)

Click to download full resolution via product page

Workflow for responding to a Humalog spill.
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Storage and Disposal Plan

Proper storage and disposal are critical for safety and regulatory compliance.
Storage:

» Unopened Humalog vials, cartridges, and pens should be stored in a refrigerator.[2] Do not
freeze.[2]

» Opened vials can be stored at room temperature or in the refrigerator for up to 28 days.[2]

e Opened pens and cartridges should be stored at room temperature for a specified number of
days (typically 10-28 days, depending on the formulation) and should not be refrigerated.[2]

Disposal: Due to the presence of the preservative m-cresol, which is considered a hazardous
substance above certain concentrations, specific disposal regulations apply to insulin products
like Humalog.[3]

o Sharps: All needles and syringes must be disposed of in an FDA-approved, puncture-
resistant sharps container.[2][3][4] Never dispose of loose sharps in the trash.[5]

o Partially Used Vials: Vials containing residual Humalog are considered hazardous waste
and must be disposed of according to institutional and local environmental regulations.[3] Do
not flush down the toilet or drain.[2][4]

o Empty Vials: Empty vials with no residual insulin may be disposed of as solid waste.[3]

o Contaminated Materials: Any materials used to clean up spills, such as absorbent pads,
should be treated as hazardous waste.

Consult with your institution's environmental health and safety office for specific guidance on
hazardous waste disposal procedures.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13829966?utm_src=pdf-body
https://www.saintlukeskc.org/specialties-services
https://www.saintlukeskc.org/specialties-services
https://www.saintlukeskc.org/specialties-services
https://www.saintlukeskc.org/specialties-services
https://www.benchchem.com/product/b13829966?utm_src=pdf-body
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://www.saintlukeskc.org/specialties-services
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://4allfamily.com/blogs/diabetes/how-to-dispose-of-insulin-needles-pens-syringes-and-vials
https://canadianinsulin.com/articles/sharps-insulin-disposal/
https://www.benchchem.com/product/b13829966?utm_src=pdf-body
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://www.saintlukeskc.org/specialties-services
https://4allfamily.com/blogs/diabetes/how-to-dispose-of-insulin-needles-pens-syringes-and-vials
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://www.benchchem.com/product/b13829966?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13829966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

e 1. ehs.lilly.com [ehs.lilly.com]
o 2. saintlukeskc.org [saintlukeskc.org]
e 3. ph.health.mil [ph.health.mil]

e 4. 4allfamily.com [4allfamily.com]

e 5. How to Dispose of Expired Insulin: A Practical Safety Guide [canadianinsulin.com]

» To cite this document: BenchChem. [Essential Safety and Handling Protocols for Humalog
(Insulin Lispro)]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-humalog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://ehs.lilly.com/Humalog.pdf
https://www.saintlukeskc.org/specialties-services
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://4allfamily.com/blogs/diabetes/how-to-dispose-of-insulin-needles-pens-syringes-and-vials
https://canadianinsulin.com/articles/sharps-insulin-disposal/
https://www.benchchem.com/product/b13829966#personal-protective-equipment-for-handling-humalog
https://www.benchchem.com/product/b13829966#personal-protective-equipment-for-handling-humalog
https://www.benchchem.com/product/b13829966#personal-protective-equipment-for-handling-humalog
https://www.benchchem.com/product/b13829966#personal-protective-equipment-for-handling-humalog
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13829966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13829966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

